Cas no 1310123-69-3 (2H-1-Benzopyran-4-amine, 6-bromo-3,4-dihydro-4-methyl-)

• Product Name: 2H-1-Benzopyran-4-amine, 6-bromo-3,4-dihydro-4-methyl-
• CAS No: 1310123-69-3
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• CID: 6446090
• Update Time: 2025-06-03

2H-1-Benzopyran-4-amine, 6-bromo-3,4-dihydro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-4-amine, 6-bromo-3,4-dihydro-4-methyl-

• Inchi： 1S/C10H12BrNO/c1-10(12)4-5-13-9-3-2-7(11)6-8(9)10/h2-3,6H,4-5,12H2,1H3
• InChI Key： UWLXZPZZSLDZBD-UHFFFAOYSA-N
• SMILES： C1OC2=CC=C(Br)C=C2C(C)(N)C1

Experimental Properties

• Density: 1.428±0.06 g/cm3(Predicted)
• Boiling Point: 314.9±42.0 °C(Predicted)
• pka: 8.74±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 2H-1-Benzopyran-4-amine, 6-bromo-3,4-dihydro-4-methyl-

Comprehensive Overview of 2H-1-Benzopyran-4-amine, 6-bromo-3,4-dihydro-4-methyl- (CAS No. 1310123-69-3)

The compound 2H-1-Benzopyran-4-amine, 6-bromo-3,4-dihydro-4-methyl- (CAS No. 1310123-69-3) is a brominated derivative of the benzopyran class, which has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This article delves into the molecular characteristics, synthesis pathways, and emerging uses of this compound, while addressing common queries and trends in scientific literature and AI-driven research platforms.

Structurally, 2H-1-Benzopyran-4-amine, 6-bromo-3,4-dihydro-4-methyl- features a benzopyran core substituted with a bromine atom at the 6-position and a methyl group at the 4-position. The presence of the bromo substituent enhances its reactivity, making it a valuable intermediate in organic synthesis. Researchers have explored its role in the development of fluorescent probes and bioactive molecules, particularly in the context of neurodegenerative disease research, a trending topic in 2024.

In recent years, the demand for high-purity benzopyran derivatives has surged, driven by their applications in drug discovery and material science. The compound’s CAS No. 1310123-69-3 is frequently indexed in databases like SciFinder and Reaxys, reflecting its relevance in medicinal chemistry. A notable trend is its investigation as a precursor for small-molecule inhibitors targeting enzyme pathways implicated in inflammation and cancer, aligning with current precision medicine initiatives.

Synthetic routes to 2H-1-Benzopyran-4-amine, 6-bromo-3,4-dihydro-4-methyl- often involve bromination of precursor molecules or reductive amination strategies. Optimizing these methods for scalability and green chemistry principles is a key focus, as sustainability remains a priority in industrial chemistry. Analytical techniques such as HPLC and NMR spectroscopy are critical for verifying purity, a common concern among purchasers in pharmaceutical supply chains.

Beyond its chemical utility, this compound has sparked interest in computational chemistry circles. Molecular docking studies predict its potential interactions with G-protein-coupled receptors (GPCRs), a hot topic in AI-assisted drug design. Such insights are frequently searched in platforms like PubMed and Google Scholar, underscoring the intersection of machine learning and chemical innovation.

Safety and handling of 2H-1-Benzopyran-4-amine, 6-bromo-3,4-dihydro-4-methyl- adhere to standard laboratory protocols, with no significant regulatory restrictions reported. Its stability under ambient conditions makes it suitable for long-term storage, a practical consideration for researchers. As the scientific community increasingly prioritizes open-access data, detailed spectral and crystallographic data for this compound are now available in repositories like ChemSpider.

In conclusion, 2H-1-Benzopyran-4-amine, 6-bromo-3,4-dihydro-4-methyl- (CAS No. 1310123-69-3) exemplifies the versatility of benzopyran derivatives in modern science. Its applications span from therapeutic development to advanced materials, resonating with global trends in healthtech and sustainable chemistry. This aligns with frequent search queries on structure-activity relationships (SAR) and benchmarking chemical libraries, ensuring this overview meets both academic and industrial reader needs.